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diamine
CAS No.: 168966-54-9
Cat. No.: B1597752

Get Quote

In modern medicinal chemistry and materials science, the strategic incorporation of fluorine

atoms into organic scaffolds is a cornerstone of rational design. Fluorine's unique properties—
high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—
can profoundly influence a molecule's pharmacokinetic and physicochemical profile. It can
enhance metabolic stability, improve bioavailability, and modulate receptor binding affinity.[1][2]

3,4,5-Trifluorobenzene-1,2-diamine emerges as a highly valuable building block in this
context. As a trifluorinated analog of o-phenylenediamine, it serves as a key precursor for a
diverse range of heterocyclic structures, most notably benzimidazoles.[3] The trifluoro
substitution pattern offers a unique electronic and steric profile, making it an attractive starting
material for researchers aiming to fine-tune the properties of novel drug candidates and
advanced materials.[1] This guide provides a comprehensive overview of its chemical
properties, synthesis, reactivity, and safe handling, tailored for professionals in research and
development.

Part 1: Core Chemical and Physical Properties
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A thorough understanding of a reagent's fundamental properties is critical for its effective use in
synthesis and process development. 3,4,5-Trifluorobenzene-1,2-diamine is a solid at room
temperature, and its characteristics are summarized below.

Property Value Source(s)
CAS Number 168966-54-9 [1]
Molecular Formula CeHsF3N:2 [4115]
Molecular Weight 162.11 g/mol [4][5]
Boiling Point 264.1 £ 35.0 °C at 760 mmHg [1]
Appearance Solid (form may vary)

Purity Typically =297% [1]

MDL Number MFCD01569524 [1]

Part 2: Synthesis and Spectroscopic

Characterization
Plausible Synthetic Route

While specific literature detailing the synthesis of 3,4,5-Trifluorobenzene-1,2-diamine is not
extensively published, a highly plausible and industrially scalable route can be extrapolated

from standard methodologies for producing substituted o-phenylenediamines.[6][7] The most
common approach involves the reduction of a corresponding dinitro or nitro-amino precursor.

A logical pathway would begin with a suitable trifluorinated aromatic compound, such as 1,2,3-
trifluorobenzene, which can be synthesized from precursors like 2,3,4-trifluoronitrobenzene.[8]
[9] Nitration of 1,2,3-trifluorobenzene would likely yield a mixture of isomers, from which the
1,2-dinitro-3,4,5-trifluorobenzene intermediate could be isolated. Subsequent reduction of the
two nitro groups, typically via catalytic hydrogenation (e.g., using Pd/C and Hz gas) or with
reducing agents like stannous chloride (SnClz), would afford the target diamine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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